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Compound of Interest

Compound Name: ISAM-140

Cat. No.: B15570728 Get Quote

Technical Support Center: ISAM-140
Welcome to the technical support center for ISAM-140. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered during experiments with ISAM-140, with a particular focus on its

solubility.

Frequently Asked Questions (FAQs)
Q1: What is ISAM-140 and what is its primary mechanism of action?

A1: ISAM-140 is a potent and highly selective non-xanthine antagonist of the A2B adenosine

receptor (A2BAR) with a Ki of 3.49 nM.[1] Its high selectivity means it shows minimal activity at

other adenosine receptors like A1, A2A, and A3.[2] By blocking the A2B receptor, ISAM-140
can inhibit the downstream signaling pathways activated by adenosine. This has implications

for various physiological processes, including immune responses.

Q2: I'm having trouble dissolving ISAM-140. What is the recommended solvent?

A2: ISAM-140 has poor aqueous solubility. The recommended solvent for creating stock

solutions is Dimethyl Sulfoxide (DMSO).[3]

Q3: What is the maximum concentration of ISAM-140 that can be dissolved in DMSO?

A3: According to supplier datasheets, ISAM-140 is soluble in DMSO at a concentration of 5

mg/mL. For best results, it is recommended to use newly opened, anhydrous DMSO, as
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hygroscopic (water-absorbing) DMSO can negatively impact solubility.

Q4: My ISAM-140 is not fully dissolving in DMSO, even at the recommended concentration.

What should I do?

A4: If you are experiencing difficulty dissolving ISAM-140 in DMSO, gentle warming of the

solution or sonication is recommended to facilitate dissolution. Ensure the vial is tightly capped

during these procedures to prevent solvent evaporation or water absorption.

Q5: My ISAM-140 precipitates when I dilute the DMSO stock solution into my aqueous assay

buffer. How can I prevent this?

A5: This is a common issue known as "crashing out" that occurs when a compound is

transferred from a high-solubility organic solvent to a low-solubility aqueous environment. To

mitigate this:

Minimize the final DMSO concentration: Keep the final concentration of DMSO in your

aqueous solution as low as possible, ideally below 1%, though even this may not be

sufficient for highly insoluble compounds.

Perform serial dilutions in DMSO: Before the final dilution into your aqueous buffer, perform

intermediate serial dilutions in DMSO.

Consider solubility enhancers: For particularly sensitive assays, the use of solubility

enhancers like Polysorbate 80 (Tween® 80) or Pluronic® F-68 in the final aqueous buffer

might be necessary, but their compatibility with your specific experimental system must be

validated.

Q6: How should I store my ISAM-140 stock solution?

A6: Once dissolved in DMSO, it is recommended to aliquot the stock solution into single-use

vials to avoid repeated freeze-thaw cycles. These aliquots should be stored at -20°C for short-

term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).
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Problem Potential Cause Recommended Solution

ISAM-140 powder will not

dissolve in DMSO.

1. DMSO has absorbed water

(hygroscopic).2. Insufficient

mixing.

1. Use fresh, anhydrous

DMSO from a newly opened

bottle.2. Vortex the solution

thoroughly for 1-2 minutes. If

undissolved particles remain,

sonicate the vial in a water

bath for 5-10 minutes. Gentle

warming to 37°C can also be

applied.

Precipitation occurs upon

dilution into aqueous buffer.

The aqueous buffer has a

much lower solubilizing

capacity for ISAM-140 than

DMSO.

1. Lower the final

concentration of DMSO in your

assay to <0.5% if possible.2.

Perform an intermediate

dilution of your stock in DMSO

before adding to the final

aqueous buffer.3. If the issue

persists, consider

reformulating your aqueous

buffer with a low concentration

of a biocompatible surfactant

like Tween® 80, ensuring it

doesn't interfere with your

assay.

Inconsistent experimental

results.

1. Incomplete dissolution of

ISAM-140.2. Degradation of

ISAM-140 due to improper

storage or multiple freeze-thaw

cycles.

1. Visually inspect your stock

solution for any undissolved

particulates before each use.2.

Prepare single-use aliquots of

your stock solution to minimize

freeze-thaw cycles and store

them at -80°C for long-term

stability.
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Preparation of a 10 mM ISAM-140 Stock Solution in
DMSO
Materials:

ISAM-140 powder (Molecular Weight: 337.37 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator bath (optional)

Procedure:

Calculation: To prepare a 10 mM stock solution, you will need 3.37 mg of ISAM-140 per 1 mL

of DMSO. Adjust the mass and volume as needed for your experimental requirements.

Weighing: Carefully weigh out the required amount of ISAM-140 powder and place it in an

appropriate sterile vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Tightly cap the vial and vortex for 1-2 minutes. If the solid is not completely

dissolved, sonicate the vial in a water bath for 5-10 minutes. Gentle warming can also be

applied.

Storage: Once the ISAM-140 is fully dissolved, aliquot the stock solution into smaller, single-

use volumes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected

from light and moisture.

Quantitative Data Summary
Table 1: ISAM-140 Solubility

Solvent Concentration Notes Reference
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| DMSO | 5 mg/mL (approx. 14.8 mM) | Warming or sonication may be required for complete

dissolution. Use of fresh, anhydrous DMSO is recommended. | |

Table 2: ISAM-140 Storage Conditions

Format
Storage
Temperature

Duration Reference

Powder -20°C 3 years

4°C 2 years

In DMSO -80°C 6 months

| | -20°C | 1 month | |
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Experimental Workflow: Preparing ISAM-140 Working Solutions

Stock Solution Preparation

Working Solution Preparation

Weigh ISAM-140 Powder

Add Anhydrous DMSO

Vortex / Sonicate / Warm

Aliquot & Store at -80°C

Intermediate Dilution in DMSO

Thaw one aliquot
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Use in Assay

Click to download full resolution via product page

Caption: Workflow for preparing ISAM-140 solutions.
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A2B Adenosine Receptor Signaling Pathway Inhibition by ISAM-140
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Caption: ISAM-140 blocks A2B receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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